4-(methoxymethyl)-N-propylpiperidine-4-carboxamide

• IUPAC Name: 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C11H22N2O2/c1-3-6-13-10(14)11(9-15-2)4-7-12-8-5-11/h12H,3-9H2,1-2H3,(H,13,14)
• InChI Key: UXJMZGFAKLVISD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1(CCNCC1)COC
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

4-(methoxymethyl)-N-propylpiperidine-4-carboxamide, also known as MPMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of piperidine derivatives and is widely used as a research tool to investigate the neurological and physiological effects of various drugs.

Mechanism of Action

The exact mechanism of action of 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide is not fully understood, but it is believed to interact with the dopamine transporter and the sigma-1 receptor. These interactions result in the modulation of dopamine release and uptake, leading to changes in neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
4-(methoxymethyl)-N-propylpiperidine-4-carboxamide has been shown to have several biochemical and physiological effects, including the modulation of dopamine release and uptake, the inhibition of monoamine oxidase activity, and the activation of sigma-1 receptors. These effects have been linked to changes in behavior, cognition, and motor function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide in lab experiments is its high potency and selectivity for the dopamine transporter and sigma-1 receptor. This allows researchers to investigate the effects of drugs on these targets with a high degree of precision. However, one limitation of using 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide, including the investigation of its potential therapeutic applications in the treatment of neurological and psychiatric disorders, the development of new drugs that target the dopamine transporter and sigma-1 receptor, and the investigation of its interactions with other neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the mechanism of action of 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide involves several chemical reactions, including the reaction of piperidine with propylamine, followed by the reaction of the resulting compound with paraformaldehyde and methanol. This process results in the formation of 4-(methoxymethyl)-N-propylpiperidine-4-carboxamide as a white crystalline powder.

Scientific Research Applications

4-(methoxymethyl)-N-propylpiperidine-4-carboxamide is used extensively in scientific research to investigate the effects of various drugs on the central nervous system. It is commonly used as a reference compound for the development of new drugs that target the nervous system, as well as for the investigation of the mechanisms of action of existing drugs.